molecular formula C18H15ClN6O2 B2819971 1-(5-chloro-2-methylphenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine CAS No. 892747-26-1

1-(5-chloro-2-methylphenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine

Cat. No.: B2819971
CAS No.: 892747-26-1
M. Wt: 382.81
InChI Key: CFABNBURLNHDDY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a hybrid heterocyclic molecule featuring a 1,2,3-triazole core substituted at position 1 with a 5-chloro-2-methylphenyl group and at position 4 with a 3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl moiety. Its synthesis likely involves cyclization reactions between sulfonyl chlorides and heterocyclic amines, as inferred from analogous methods in oxazole and triazole chemistry . Structural characterization would employ techniques such as NMR, IR, and single-crystal X-ray diffraction (using SHELX software for refinement) .

Properties

IUPAC Name

3-(5-chloro-2-methylphenyl)-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]triazol-4-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H15ClN6O2/c1-10-3-6-12(19)9-14(10)25-16(20)15(22-24-25)18-21-17(23-27-18)11-4-7-13(26-2)8-5-11/h3-9H,20H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CFABNBURLNHDDY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)Cl)N2C(=C(N=N2)C3=NC(=NO3)C4=CC=C(C=C4)OC)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H15ClN6O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

382.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues with Varying Aromatic Substituents

Compound A : 4-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-(2,5-dimethoxyphenyl)-1H-1,2,3-triazol-5-amine (CAS 892777-63-8)

  • Key Differences : Replaces the 5-chloro-2-methylphenyl group with a 2,5-dimethoxyphenyl group and substitutes 4-methoxyphenyl with 4-chlorophenyl on the oxadiazole.
  • Impact : Increased methoxy content enhances solubility but reduces metabolic stability compared to the target compound’s chloro-methyl group. The chlorophenyl-oxadiazole may alter π-π stacking interactions in biological targets .

Compound B : 1-(4-Methoxyphenyl)-4-(4-nitrophenyl)-1H-1,2,3-triazol-5-amine

  • Key Differences : Features a nitro group (strong electron-withdrawing) instead of chloro-methyl and oxadiazole moieties.

Heterocyclic Core Modifications

Compound C : 4-Methyl-5-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2-amine (CAS 34396-93-5)

  • Key Differences : Replaces the triazole core with a thiazole ring and substitutes the triazol-5-amine with a thiazol-2-amine.
  • Impact : Thiazole’s sulfur atom enhances π-electron delocalization and may improve binding to metal ions in enzyme active sites, though it reduces hydrogen-bonding capacity compared to the triazole-amine .

Compound D : 5-(4-Chloro-2-fluorobenzyl)-1,3-thiazol-2-amine (CAS 1493299-70-9)

  • Key Differences : Substitutes the oxadiazole-triazole system with a benzyl-thiazole scaffold.
  • Impact : Fluorine’s electronegativity increases metabolic stability but may sterically hinder interactions with flat binding pockets suited for the target compound’s planar oxadiazole-triazole system .

Halogen-Substituted Analogues

Compound E : 4-(4-Chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole

  • Key Differences : Incorporates a dihydropyrazole-thiazole framework with dual fluorophenyl groups.

Research Findings and Implications

  • Structural Flexibility : The target compound’s 1,2,3-triazole-5-amine and oxadiazole groups allow for diverse intermolecular interactions, making it a candidate for kinase inhibition or antimicrobial applications.
  • Halogen Effects : Chloro substituents enhance binding to hydrophobic pockets, as seen in Compound E’s activity, but may increase toxicity risks .
  • Synthetic Feasibility : Analogous routes using Buchwald–Hartwig coupling (for triazole formation) and oxadiazole cyclization are scalable, though regioselectivity challenges persist .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.